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Compound of Interest

4-(Benzyloxy)-2-methyl-1-
Compound Name: ,
nitrobenzene

cat. No.: B1266877

An In-depth Technical Guide to the Synthesis and Characterization of 5-(Benzyloxy)-2-
nitrotoluene

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-(Benzyloxy)-2-nitrotoluene is a valuable organic intermediate with applications in the
synthesis of pharmaceuticals and dyes.[1] Its structure, containing both a benzyloxy and a
nitrotoluene moiety, makes it a versatile building block for more complex molecules. This
technical guide provides a comprehensive overview of a common synthetic route to 5-
(Benzyloxy)-2-nitrotoluene via the Williamson ether synthesis, along with detailed
characterization data. The information is presented to aid researchers in the replication of its
synthesis and confirmation of its identity.

Physicochemical Properties

5-(Benzyloxy)-2-nitrotoluene is a light yellow to yellowish solid at room temperature.[1][2] It is
soluble in common organic solvents such as ethanol and chloroform.[1] A summary of its key
physical and chemical properties is presented below.
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Property Value Reference
Chemical Formula C14H13NOs3 [1103114]
Molecular Weight 243.26 g/mol [3B1141[5]
Melting Point 69-72 °C [1112][3]
Appearance Light yellow to yellow solid [1112]

CAS Registry Number 22424-58-4 [3][4]

Synthesis Protocol

The preparation of 5-(Benzyloxy)-2-nitrotoluene is most commonly achieved through the
Williamson ether synthesis.[6][7][8] This SN2 reaction involves the nucleophilic substitution of a
halide by an alkoxide.[8][9] In this specific synthesis, the alkoxide is generated in situ from 5-
hydroxy-2-nitrotoluene (4-methyl-3-nitrophenol) using a weak base, which then reacts with
benzyl chloride to form the desired ether product.

General Reaction Scheme
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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